Coumarin, 3-(2-benzoylethyl)-4-hydroxy-
Cat. No. B8572747
M. Wt: 294.3 g/mol
InChI Key: BLVHWCKQUXHPBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05510375
Procedure details
A solution of 0.81 g (5.0 mmol) of 4-hydroxycoumarin, 1.07 g (5.0 mmol) of 2-dimethylaminopropiophenone, and 20 mL of acetonitrile was treated with 0.2 mL (5.0 mmol) of triethylamine and then refluxed for 4 hours. The mixture was cooled to room temperature and poured into 5% sodium hydroxide. The aqueous solution was extracted with ether and acidified to pH 3 with 6N hydrochloric acid. The mixture was extracted with chloroform, and the extract was washed with water, dried, and concentrated to give the title compound, m.p. 149°-151° C. NMR (CDCl3) δ2.99 (m, 2H), 3.52 (m, 2H), 7.26 (m, 2H), 7.48 (m, 3H), 7.60 (m, 1H), 7.94 (dd, 1H), 8.02 (d, 2H), 10.65 (bs, 1H).
Name
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[O:5][C:4](=[O:12])[CH:3]=1.CN(C)[CH:15]([CH3:24])[C:16]([C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1)=[O:17].C(N(CC)CC)C.[OH-].[Na+]>C(#N)C>[OH:1][C:2]1[C:11]2[CH:10]=[CH:9][CH:8]=[CH:7][C:6]=2[O:5][C:4](=[O:12])[C:3]=1[CH2:24][CH2:15][C:16](=[O:17])[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1 |f:3.4|
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Inputs
Step One
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Name
|
|
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Quantity
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0.81 g
|
|
Type
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reactant
|
|
Smiles
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OC1=CC(OC2=CC=CC=C12)=O
|
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Name
|
|
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Quantity
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1.07 g
|
|
Type
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reactant
|
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Smiles
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CN(C(C(=O)C1=CC=CC=C1)C)C
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|
Name
|
|
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Quantity
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0.2 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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20 mL
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Type
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solvent
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Smiles
|
C(C)#N
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
|
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxed for 4 hours
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Duration
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4 h
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EXTRACTION
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Type
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EXTRACTION
|
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Details
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The aqueous solution was extracted with ether
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with chloroform
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WASH
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Type
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WASH
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Details
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the extract was washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OC1=C(C(OC2=C1C=CC=C2)=O)CCC(C2=CC=CC=C2)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
